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Compound of Interest

Compound Name: Carbon-11

Cat. No.: B1219553

Carbon-11 is a positron-emitting radionuclide of significant interest in the fields of nuclear
medicine, drug development, and biomedical research. Its short half-life and the nature of its
decay products make it an ideal radioisotope for positron emission tomography (PET), a non-
iInvasive imaging technique that allows for the in vivo study of metabolic and molecular
processes. This guide provides a comprehensive overview of the decay properties of Carbon-
11, detailed experimental protocols for its production and measurement, and a workflow for its
application in PET imaging.

Core Decay Properties of Carbon-11

Carbon-11 decays to the stable nuclide Boron-11. This decay primarily occurs through positron
emission, with a small fraction occurring via electron capture. The key quantitative decay
properties of Carbon-11 are summarized in the table below.
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Property Value

Half-life (TY%) 20.364 (14) minutes[1]

Decay Mode Positron Emission (3+) & Electron Capture (EC)
Daughter Nuclide Boron-11 (1B) (stable)[1]

Total Decay Energy (Q) 1.982 MeV[1]

Positron Emission (B+)

Branching Ratio ~99.75% - 99.8%][2]
Maximum Positron Energy 0.960 MeV
Average Positron Energy 0.386 MeV[2]

Electron Capture (EC)

Branching Ratio ~0.19% - 0.25%

Energy of Emitted Neutrino 1.982 MeV

Decay Scheme of Carbon-11

The decay of Carbon-11 to Boron-11 can be visualized as a nuclear transformation where a
proton within the Carbon-11 nucleus is converted into a neutron. In positron emission, this
results in the emission of a positron (e*) and an electron neutrino (ve). In electron capture, an
inner atomic electron is captured by the nucleus, resulting in the emission of an electron
neutrino.

e B* (~99.75%) 1B
(Carbon-11) (errve) i
el Z=5, N=6
Z=6, N=5 EC (~0.25%) (Stable)

(ve)

Click to download full resolution via product page

Decay scheme of Carbon-11 to Boron-11.
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Experimental Protocols
Production of Carbon-11

Carbon-11 is most commonly produced in a cyclotron via the **N(p,a)*C nuclear reaction.[2][3]

Objective: To produce Carbon-11 by bombarding a nitrogen gas target with high-energy
protons.

Materials and Equipment:

Medical cyclotron (typically 11-18 MeV)

High-purity nitrogen gas (N2)

Trace amounts of oxygen (Oz) or hydrogen (Hz) gas

Target chamber

Automated radiochemistry synthesis module
Methodology:

» Target Preparation: The cyclotron target chamber is filled with high-purity nitrogen gas. A
small amount of oxygen (~0.5-2.0%) is included if the desired product is [12C]COz2, or
hydrogen (~5-10%) if [*1C]CHa is the target.[4]

o Proton Bombardment: The cyclotron accelerates protons to a specific energy (e.g., 16.5
MeV).[2]

» Nuclear Reaction: The high-energy proton beam is directed onto the nitrogen gas target,
inducing the *N(p,a)!1C reaction.

o Extraction: The resulting Carbon-11, in the form of [1C]COz or [**C]CHa, is transported from
the target chamber to a shielded hot cell containing an automated synthesis module for
further chemical processing.

Measurement of Carbon-11 Half-Life
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The half-life of Carbon-11 can be determined by measuring the decrease in its activity over
time.

Objective: To experimentally measure the half-life of a Carbon-11 sample.

Materials and Equipment:

e Carbon-11 source

o Gamma-ray detector (e.g., Nal(Tl) scintillation detector or a high-purity germanium detector)
» Coincidence counting system

e Multichannel analyzer (MCA)

o Data acquisition system

e Lead shielding

Methodology:

e Source Preparation: A sample of Carbon-11 is produced and placed in a fixed geometry
relative to the detector.

o Detector Setup and Calibration: The detector is calibrated using sources with known gamma-
ray energies. For Carbon-11, the primary gamma rays detected are the 511 keV annihilation
photons resulting from positron-electron annihilation. A coincidence setup with two detectors
placed 180 degrees apart can be used to specifically count these annihilation events,
reducing background noise.[5]

o Data Acquisition: The number of counts in the 511 keV peak is recorded at regular time
intervals. The counting time for each interval should be short relative to the half-life of
Carbon-11.

e Data Analysis:

o The recorded counts are corrected for background radiation.
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o The natural logarithm of the background-corrected count rate is plotted against time.

o The data points should fall on a straight line, consistent with the exponential decay law
(N(t) = Noe™(-At)).

o Alinear fit is applied to the data. The slope of the line is equal to the negative of the decay
constant (A).

o The half-life (T¥%) is calculated using the formula: T%2 = In(2) / A.

Experimental Workflow for Carbon-11 PET Imaging

The short half-life of Carbon-11 necessitates a rapid and efficient workflow for its use in PET
imaging, from production to patient administration.
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Workflow for Carbon-11 based PET imaging.
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Protocol for a Typical [**C]Radiopharmaceutical (e.g., [**C]Choline) PET Scan:

e Radionuclide Production: As described previously, [11C]COz2 is produced via the **N(p,a)11C
reaction in a cyclotron.[6]

o Radiopharmaceutical Synthesis:

o The [11C]CO:z: is trapped and converted to a reactive intermediate, such as [*1C]methyl
iodide ([**C]CHsl), within an automated synthesis module.

o This intermediate is then reacted with a precursor molecule (e.g., N,N-
dimethylethanolamine for [*1C]choline synthesis).

o The resulting [*1C]choline is purified, typically using high-performance liquid
chromatography (HPLC) or solid-phase extraction. The entire synthesis process is
automated to minimize radiation exposure and ensure speed and reproducibility.[3][6]

e Quality Control:

o The final product undergoes rigorous quality control tests to ensure its suitability for
human administration.

o These tests include checks for radiochemical purity (to ensure the radioactivity is
associated with the desired molecule), chemical purity, sterility, and the absence of
bacterial endotoxins.[6]

» Patient Administration and Imaging:

[¢]

A calibrated dose of the [*C]radiopharmaceutical is administered to the patient, usually via
intravenous injection.

[¢]

The patient is then positioned in a PET/CT scanner.

[¢]

The scanner detects the pairs of 511 keV gamma rays produced by positron annihilation.

[e]

The data is reconstructed into a 3D image showing the distribution of the radiotracer in the
body over time, providing insights into the targeted biological process.[3]
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This comprehensive guide provides the foundational knowledge of Carbon-11's decay
properties and the practical aspects of its production and use in a research and clinical setting.
The methodologies described herein are fundamental to the successful application of this
important radionuclide in advancing our understanding of human biology and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Decay Properties of Carbon-11: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219553#what-are-the-decay-properties-of-carbon-
11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1219553?utm_src=pdf-body
https://www.benchchem.com/product/b1219553?utm_src=pdf-custom-synthesis
https://www.chemlin.org/isotope/carbon-11
https://www.mdpi.com/1422-0067/25/2/1167
https://openmedscience.com/the-synthesis-and-applications-of-carbon-11-in-modern-nuclear-medicine/
https://www.mdpi.com/1420-3049/28/3/931
http://www.moreisdifferent.com/wp-content/uploads/2015/07/lab2_c11_lifetime_dan_elton.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5013686/
https://www.benchchem.com/product/b1219553#what-are-the-decay-properties-of-carbon-11
https://www.benchchem.com/product/b1219553#what-are-the-decay-properties-of-carbon-11
https://www.benchchem.com/product/b1219553#what-are-the-decay-properties-of-carbon-11
https://www.benchchem.com/product/b1219553#what-are-the-decay-properties-of-carbon-11
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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